2,2,3,4,4-Pentamethyl-N-phenylphosphetan-1-amine

• CAS No.: 183798-21-2
• Molecular Formula: C14H22NP
• Molecular Weight: 235.30 g/mol
• IUPAC Name: 2,2,3,4,4-pentamethyl-N-phenylphosphetan-1-amine
• InChI: InChI=1S/C14H22NP/c1-11-13(2,3)16(14(11,4)5)15-12-9-7-6-8-10-12/h6-11,15H,1-5H3
• InChI Key: OSLXTCXKJMXRKW-UHFFFAOYSA-N
• Canonical SMILES: CC1C(P(C1(C)C)NC2=CC=CC=C2)(C)C

Description

It is characterized by the presence of multiple methyl groups and a phenyl group attached to a phosphetan ring, which imparts distinct chemical and physical properties to the compound .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,3,4,4-Pentamethyl-N-phenylphosphetan-1-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of a phosphetan derivative with phenylamine in the presence of a catalyst. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yield and purity of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure consistent quality and efficiency. The use of advanced purification techniques, such as distillation and chromatography, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2,2,3,4,4-Pentamethyl-N-phenylphosphetan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms, often involving the use of reducing agents like hydrogen or metal hydrides.

Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2,2,3,4,4-Pentamethyl-N-phenylphosphetan-1-amine has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound is used in the development of new materials and as an intermediate in the production of various chemicals.

Mechanism of Action

The mechanism of action of 2,2,3,4,4-Pentamethyl-N-phenylphosphetan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2,2,3,4,4-Pentamethyl-N-phenylphosphetan-1-amine include other phosphetan derivatives with different substituents, such as:

• 2,2,3,4,4-Pentamethylphosphetan-1-amine
• 2,2,3,4,4-Pentamethyl-N-methylphosphetan-1-amine
• 2,2,3,4,4-Pentamethyl-N-ethylphosphetan-1-amine

Uniqueness

Its distinct structure allows for specific interactions and reactivity that may not be observed in other similar compounds .